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Compound of Interest

Compound Name: 2-Methoxy-4-propylphenol-d3

Cat. No.: B12362684 Get Quote

For immediate release: This document provides essential procedural guidance for the safe and

compliant disposal of 2-Methoxy-4-propylphenol-d3, ensuring the safety of laboratory

personnel and the protection of the environment. Researchers, scientists, and drug

development professionals should adhere to these protocols to mitigate risks associated with

this chemical.

2-Methoxy-4-propylphenol-d3, a deuterated analog of 2-Methoxy-4-propylphenol, is utilized in

various research applications. While specific data for the deuterated form is limited, the

disposal procedures should follow the guidelines for its non-deuterated counterpart due to their

chemical similarity. The primary hazards associated with the non-deuterated form include being

harmful if swallowed and harmful to aquatic life with long-lasting effects.[1] It may also cause

skin and eye irritation.[2][3]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2-Methoxy-4-
propylphenol-d3 with appropriate personal protective equipment (PPE). This includes, but is

not limited to, safety goggles, chemical-resistant gloves, and a lab coat. All handling of the

chemical and its waste should be performed inside a certified chemical fume hood to prevent

inhalation of any vapors.[4]

Step-by-Step Disposal Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12362684?utm_src=pdf-interest
https://www.benchchem.com/product/b12362684?utm_src=pdf-body
https://www.benchchem.com/product/b12362684?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/722367
https://www.spectrumchemical.com/media/sds/M2280_AGHS.pdf
https://teaching.ch.ntu.edu.tw/gclab/eng/wp-content/uploads/sds-90-05-1.pdf
https://www.benchchem.com/product/b12362684?utm_src=pdf-body
https://www.benchchem.com/product/b12362684?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Methoxy_4_2_nitrovinyl_phenol_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The disposal of 2-Methoxy-4-propylphenol-d3 must be conducted through an approved waste

disposal plant or a licensed hazardous waste contractor.[1][4][5] Under no circumstances

should this chemical be disposed of down the drain or in regular solid waste.[4]

Waste Identification and Segregation:

Treat all 2-Methoxy-4-propylphenol-d3 waste, including contaminated labware (e.g.,

pipette tips, gloves, containers), as hazardous waste.[4]

Segregate this waste stream from other incompatible chemicals. It should not be mixed

with strong oxidizing agents, strong reducing agents, or strong bases.[4]

Waste Collection and Containerization:

Use a designated, compatible, and clearly labeled waste container.[4] Plastic containers

are generally suitable for this type of chemical waste.

The container must have a secure, tight-fitting lid and be kept closed except when adding

waste.[4]

Ensure the waste container is not overfilled.

Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "2-Methoxy-4-propylphenol-d3".[4] Include any other institutional or regulatory-

required information.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) that is at or near the point of waste generation.[4]

The storage area should be a well-ventilated and secure location, away from incompatible

materials.

Final Disposal:
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Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a certified hazardous waste

management provider.[4]

Chemical and Hazard Profile
For quick reference, the following table summarizes key information for the non-deuterated

form, 2-Methoxy-4-propylphenol.

Property Information

Synonyms 4-Propylguaiacol, Dihydroeugenol

CAS Number 2785-87-7

Molecular Formula C₁₀H₁₄O₂

Hazard Statements

Harmful if swallowed.[1] Causes skin and

serious eye irritation.[2][3] May cause an allergic

skin reaction.[2] Harmful to aquatic life with long

lasting effects.[1]

Precautionary Statements

Wash skin thoroughly after handling.[1] Do not

eat, drink or smoke when using this product.[1]

Avoid release to the environment.[1] Wear

protective gloves/eye protection/face protection.

[2]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 2-Methoxy-4-
propylphenol-d3.
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Start: Generation of 
2-Methoxy-4-propylphenol-d3 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Segregate as Hazardous Waste

Collect in a Labeled, Compatible Container

Store in a Designated Satellite
Accumulation Area (SAA)

Arrange for Pickup by Certified
Hazardous Waste Contractor

End: Compliant Disposal

Click to download full resolution via product page

Disposal workflow for 2-Methoxy-4-propylphenol-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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